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Flortaucipir (18F), also known as AV-1451 or [F-18]T807, is a leading radiotracer for positron

emission tomography (PET) imaging of tau pathology in the brain, a hallmark of Alzheimer's

disease and other tauopathies.[1][2] Understanding its precise binding characteristics is

paramount for accurate interpretation of PET imaging data and for the development of next-

generation tau imaging agents. This technical guide synthesizes the current scientific

understanding of Flortaucipir's binding sites on the tau protein, detailing both its primary

interactions and off-target binding profiles.

Primary Binding Site on Aggregated Tau
Flortaucipir exhibits high affinity for paired helical filament (PHF) tau, the primary component

of neurofibrillary tangles (NFTs) in Alzheimer's disease.[3] Its ability to cross the blood-brain

barrier and bind to these aggregates allows for the in vivo visualization of tau pathology.[1][2]

A landmark cryo-electron microscopy (cryo-EM) study provided high-resolution structural

insights into the binding of Flortaucipir to tau filaments. While the study unexpectedly did not

visualize binding to Alzheimer's disease PHFs, it successfully identified a specific binding site

on Chronic Traumatic Encephalopathy (CTE) Type I tau filaments.

In this CTE tau filament structure, Flortaucipir was found to bind in a 1:1 molecular

stoichiometry with the tau protein. The binding site is located in a small cavity adjacent to lysine

353 (K353) and aspartate 358 (D358) of the tau protein.[4][5] The interaction buries a relatively

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b611109?utm_src=pdf-interest
https://www.benchchem.com/product/b611109?utm_src=pdf-body
https://go.drugbank.com/drugs/DB14914
https://synapse.patsnap.com/article/what-is-the-mechanism-of-flortaucipir-f-18
https://www.benchchem.com/product/b611109?utm_src=pdf-body
https://www.benchchem.com/product/b611109?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6785795/
https://go.drugbank.com/drugs/DB14914
https://synapse.patsnap.com/article/what-is-the-mechanism-of-flortaucipir-f-18
https://www.benchchem.com/product/b611109?utm_src=pdf-body
https://www.benchchem.com/product/b611109?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7615338/
https://scholarworks.indianapolis.iu.edu/items/a6cdfa71-2f02-4d4f-b59d-cf66ed2d0dd8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


small solvent-accessible surface area of 79 Å², which constitutes only 18% of the Flortaucipir
molecule's surface.[4] This is in contrast to other ligands that may bury a larger surface area

upon binding.[4]

Quantitative Binding Affinity
The binding affinity of Flortaucipir for tau aggregates has been quantified in vitro.

Autoradiography studies using post-mortem human brain tissue from patients with Alzheimer's

disease have been instrumental in determining these values.

Parameter Value Tissue Source Method

Dissociation Constant

(Kd)
14.6 nM

Frontal lobe of

Alzheimer's disease

patients

In vitro

autoradiography

Table 1: Quantitative binding data for Flortaucipir to tau aggregates.[6]

Off-Target Binding Profile
A significant consideration in the use of Flortaucipir is its propensity for off-target binding,

which can lead to signal in brain regions not typically associated with tau pathology and

complicate image interpretation.[3] This off-target binding has been reported in various brain

structures and to several biomolecules.

Identified Off-Target Binding Sites:

Monoamine Oxidase (MAO): Flortaucipir has shown binding affinity for both MAO-A and

MAO-B.[1][7] However, some studies suggest that the contribution of MAO binding to the

overall PET signal in regions with significant tau pathology is minimal due to fast dissociation

rates.[7]

Neuromelanin and Melanin: Binding has been observed in regions rich in neuromelanin and

melanin-containing cells, such as the substantia nigra and leptomeningeal melanocytes.[1][3]

[7]
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Iron: A correlation between Flortaucipir signal and iron accumulation has been noted,

particularly in the basal ganglia.[3]

Other Structures: Off-target binding has also been reported in the choroid plexus, caudate,

putamen, pallidum, and thalamus.[3][8][9] Additionally, binding has been associated with

microhemorrhages and calcifications.[3]

Experimental Methodologies
The characterization of Flortaucipir's binding sites has been achieved through a combination

of sophisticated experimental techniques.

Positron Emission Tomography (PET) Imaging
PET imaging is the primary in vivo method for visualizing the distribution and density of

Flortaucipir binding in the human brain.
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PET Imaging Protocol

Radiotracer Injection

Uptake Phase

Intravenous administration
of Flortaucipir (18F)

PET Scan Acquisition

Tracer distribution and
binding to tau aggregates

Image Reconstruction

Detection of positron
annihilation events

Image Analysis

Generation of 3D image
of tracer distribution

Quantification

Standardized Uptake Value
Ratio (SUVR) calculation

Click to download full resolution via product page

PET Imaging Workflow for Flortaucipir.
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In Vitro Autoradiography
This technique is crucial for quantifying the binding affinity of radiotracers to their targets in

post-mortem tissue sections.

Autoradiography Protocol

Tissue Preparation

Incubation

Cryosectioning of
post-mortem brain tissue

Washing

Incubation with varying
concentrations of Flortaucipir (18F)

Signal Detection

Removal of unbound radiotracer

Data Analysis

Exposure to phosphor screen
or film to detect radioactivity

Binding Parameters

Determination of Kd and Bmax
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Autoradiography Experimental Workflow.

Cryo-Electron Microscopy (Cryo-EM)
Cryo-EM enables the high-resolution structural determination of biological macromolecules,

providing atomic-level detail of ligand-protein interactions.
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Cryo-EM Protocol

Filament Extraction

Incubation with Ligand

Isolation of tau filaments
from brain tissue

Vitrification

Incubation of filaments
with Flortaucipir

Data Collection

Rapid freezing of the sample
in vitreous ice

3D Reconstruction

Imaging with a transmission
electron microscope

Structural Model

Computational processing to
generate a 3D structure

Click to download full resolution via product page

Cryo-EM Workflow for Structural Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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